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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027

For researchers, scientists, and drug development professionals, the selection of appropriate
dyes and stains is critical for ensuring the accuracy, reproducibility, and longevity of
experimental results. In textile applications and biological staining, the fastness properties of a
dye—its ability to resist fading or running—are paramount. This guide provides a comparative
analysis of the fastness properties of Direct Violet 1 and several other commercially available
direct violet dyes.

This report details the relative performance of these dyes in terms of light, wash, and crocking
fastness, supported by standardized testing data. Experimental protocols for these key
evaluations are also provided to aid in the replication and validation of these findings.

Quantitative Comparison of Fastness Properties

The fastness properties of direct dyes are critical indicators of their performance and durability.
The following table summarizes the light, wash, and rubbing (crocking) fastness of Direct
Violet 1 and its alternatives, based on ISO and AATCC standards. The ratings are based on a
scale of 1 to 8 for light fastness (where 8 indicates the highest fastness) and 1 to 5 for wash
and rubbing fastness (where 5 indicates the highest fastness).
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Wash

Wash

Light Rubbing Rubbing
Fastness Fastness
Dye C.I. Name Fasthess Fastness Fastnhess
(ISO - (ISO -
(1SO) i - (Dry) (Wet)
Fading) Staining)
Direct
_ 22570 3 2-3 2-3 4 3
Violet 1
Direct
_ 27885 2 1-2 1-2 4-5 3
Violet 9
Direct
_ 27915 2 1-2 4 3
Violet 35
Direct
27905 3-4 1-2 4 3
Violet 51
Direct
_ 29120 6-7 1-2 2 4 3
Violet 66

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure

consistency and comparability. The following are summaries of the key experimental protocols

used to assess the fastness properties of the direct violet dyes.

Light Fastness Testing (ISO 105-B02)

This method is designed to determine the resistance of the color of textiles to the action of an

artificial light source representative of natural daylight (D65).

e Specimen Preparation: A specimen of the dyed textile is prepared according to the

standard's specifications.

» Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.[1][2] A set of blue wool references with known light fastness (rated

1 to 8) are exposed simultaneously.[3][4]
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» Evaluation: The change in color of the test specimen is assessed by comparing it with the
change in the blue wool references.[3] The light fastness rating corresponds to the blue wool
reference that shows a similar degree of fading.[4]

Wash Fastness Testing (ISO 105-C10)

This method assesses the resistance of the color of textiles to washing with soap or soap and
soda.

o Composite Specimen Preparation: A specimen of the dyed textile is stitched together with a
specified adjacent fabric (e.g., cotton, wool).

e Washing Procedure: The composite specimen is mechanically agitated in a soap or soap
and soda solution under controlled conditions of time and temperature in a suitable
apparatus.[5][6]

e Rinsing and Drying: The specimen is rinsed and dried according to the standard's
specifications.[6]

o Evaluation: The change in color of the dyed specimen (fading) and the degree of staining on
the adjacent fabric are evaluated using grey scales.[5][6]

Crocking (Rubbing) Fastness Testing (ISO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.

e Specimen Preparation: A specimen of the dyed textile is mounted on the base of a
crockmeter.[7]

» Rubbing Procedure: A standard white cotton cloth is fixed to the rubbing finger of the
crockmeter and is passed back and forth over the test specimen for a specified number of
cycles with a defined pressure.[8][9][10] This is performed under both dry and wet conditions.
[8][10]

o Evaluation: The degree of staining on the white cotton cloth is assessed using the grey scale
for staining.[7]
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Logical Workflow for Dye Selection

The selection of an appropriate direct violet dye often involves a trade-off between various
fastness properties and other factors such as cost and shade. The following diagram illustrates
a simplified decision-making workflow for selecting a direct dye based on fastness

requirements.
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Define Application Requirements

High Light Fastness Required?

No

Moderate Light Fastness Acceptable?

Consider Direct Violet 66 Yes No

Poor Light Fastness Tolerable?

Consider Direct Violet 1 or 51

Consider Direct Violet 9 or 35

Re-evaluate Requirements

Evaluate Wash & Rubbing Fastness

Select Optimal Dye

Click to download full resolution via product page

Workflow for selecting a direct violet dye.

Concluding Remarks
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The choice of a direct violet dye is highly dependent on the specific application and the
required fastness properties. For applications demanding high light fastness, Direct Violet 66 is
a superior choice. Where moderate light fastness is acceptable, Direct Violet 1 and Direct
Violet 51 offer a balance of properties. In contrast, Direct Violet 9 and Direct Violet 35 exhibit
lower light fastness, which may be suitable for applications where light exposure is minimal. It
is important to note that while there are variations in light fastness, the wash and wet rubbing
fastness of the compared direct violet dyes are generally moderate to poor. For applications
requiring high wash and rubbing fastness, other classes of dyes, such as reactive or vat dyes,
may be more appropriate. Researchers and professionals are encouraged to consider these
comparative data and experimental protocols when selecting a direct violet dye to ensure the
desired performance and longevity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Analysis of the Fastness Properties of
Direct Violet Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-
violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-violet-1
https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-violet-1
https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-violet-1
https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-violet-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

